Cas no 2171141-02-7 ((2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid)

• Product Name: (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid
• CAS No: 2171141-02-7
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 6354842
• PubChem ID: 165536306
• Update Time: 2025-10-29

(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid
• EN300-1515399
• (2S)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylphenyl]formamido}propanoic acid
• 2171141-02-7

• Inchi： 1S/C26H24N2O5/c1-15-11-12-23(21(13-15)24(29)27-16(2)25(30)31)28-26(32)33-14-22-19-9-5-3-7-17(19)18-8-4-6-10-20(18)22/h3-13,16,22H,14H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)/t16-/m0/s1
• InChI Key： SHBMWIOLWKISFQ-INIZCTEOSA-N
• SMILES： O(C(NC1C=CC(C)=CC=1C(N[C@H](C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid

Comprehensive Overview of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid (CAS No. 2171141-02-7)

(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid (CAS No. 2171141-02-7) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for this compound due to its role in producing high-purity peptides, which are essential for drug discovery and biotechnology applications.

The compound's CAS No. 2171141-02-7 is often queried in scientific databases, reflecting its importance in modern chemistry. With the growing demand for peptide-based therapeutics, such as those used in oncology and metabolic disorders, (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid has gained significant attention. Its compatibility with automated peptide synthesizers and its ability to enhance yield and purity align with current trends in green chemistry and sustainable pharmaceutical manufacturing.

One of the most searched questions related to this compound is: "What is the role of Fmoc in peptide synthesis?" The Fmoc group in (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid serves as a temporary protecting group for amino acids, enabling selective deprotection during synthesis. This feature is crucial for constructing complex peptides with minimal side reactions, a topic highly relevant to researchers optimizing synthetic protocols.

Another trending topic is the application of CAS No. 2171141-02-7 in the development of targeted drug delivery systems. Peptides derived from this compound are explored for their ability to bind specific cellular receptors, improving the precision of therapeutics. This aligns with the increasing focus on personalized medicine, where Fmoc-protected amino acids play a pivotal role in designing tailored treatments.

From a technical perspective, the compound's chiral center, denoted by the (2S) configuration, ensures stereochemical integrity in synthesized peptides—a critical factor for biological activity. Analytical techniques like HPLC and mass spectrometry are often employed to verify the purity of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid, addressing another common query: "How to validate the purity of Fmoc-protected intermediates?"

In summary, (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid (CAS No. 2171141-02-7) is a cornerstone in peptide chemistry, bridging gaps between academic research and industrial applications. Its relevance to cutting-edge fields like bioconjugation, nanomedicine, and high-throughput screening ensures its continued prominence in scientific literature and search engine queries.